Cas no 2227824-57-7 (rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2227824-57-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6502706
• PubChem ID: 165839636
• Update Time: 2025-07-19

rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid
• 2227824-57-7
• EN300-1810157
• rac-(1R,2S)-2-[(2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H14O3/c14-13(15)11-7-10(11)6-8-1-2-12-9(5-8)3-4-16-12/h1-2,5,10-11H,3-4,6-7H2,(H,14,15)/t10-,11-/m1/s1
• InChI Key： QGSHZLWUGAFPFW-GHMZBOCLSA-N
• SMILES： OC([C@@H]1C[C@H]1CC1C=CC2=C(CCO2)C=1)=O

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2227824-57-7)

The compound rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2227824-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid scaffold fused with a dihydrobenzofuran moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific biological pathways. Recent publications highlight its interaction with G-protein-coupled receptors (GPCRs), particularly those involved in inflammation and pain signaling. The stereochemistry of the molecule, particularly the (1R,2S) configuration, has been shown to be critical for its bioactivity, with studies demonstrating its enantioselective binding to target proteins. This specificity underscores the importance of stereochemical purity in the synthesis and formulation of this compound for therapeutic use.

In terms of synthetic methodology, advancements have been made in the efficient and scalable production of rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid. A recent study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route, which significantly improves the yield and enantiomeric excess of the desired isomer. This development addresses previous challenges in the large-scale production of the compound, paving the way for its broader application in preclinical and clinical studies.

Pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers and alleviating pain in animal models. Notably, the compound exhibits a favorable pharmacokinetic profile, with good oral bioavailability and metabolic stability. These properties make it a viable candidate for oral administration, a critical factor in its potential transition to human trials.

Despite these promising findings, challenges remain in the development of rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to enhance its selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the recent studies on rac-(1R,2S)-2-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2227824-57-7) highlight its potential as a novel therapeutic agent. The advancements in synthetic chemistry, coupled with a deeper understanding of its pharmacological properties, provide a solid foundation for future research. As the field progresses, this compound may emerge as a key player in the treatment of inflammatory and pain-related disorders, offering new hope for patients and clinicians alike.